Cas no 12130-66-4 ([Pt(cyclooctadiene)2])

• Product Name: [Pt(cyclooctadiene)2]
• CAS No: 12130-66-4
• MF: C₁₆H₁₆Pt
• MW: 403.376247406006
• CID: 2889247
• Update Time: 2025-06-13

[Pt(cyclooctadiene)2] Chemical and Physical Properties

Names and Identifiers

• [Pt(cyclooctadiene)2]

• Inchi： 1S/2C8H8.Pt/c2*1-2-4-6-8-7-5-3-1;/h2*1-2,7-8H2;
• InChI Key： UCANDNLWDPYPDV-UHFFFAOYSA-N
• SMILES： [Pt]123456(C7CCC1=C2CCC3=7)C1CCC4=C5CCC6=1

Additional information on [Pt(cyclooctadiene)2]

Comprehensive Guide to [Pt(cyclooctadiene)2] (CAS No. 12130-66-4): Properties, Applications, and Innovations

The organometallic compound [Pt(cyclooctadiene)2], identified by CAS No. 12130-66-4, is a platinum-based complex with significant relevance in catalysis and materials science. Its unique structure, featuring two cyclooctadiene ligands coordinated to a central platinum atom, enables versatile reactivity, making it a focal point for researchers exploring sustainable chemical processes and advanced material design. This article delves into its molecular characteristics, industrial applications, and emerging trends aligned with global demands for green chemistry and nanotechnology.

From a structural perspective, [Pt(cyclooctadiene)2] exemplifies the stability of platinum-olefin complexes. The cyclooctadiene ligands adopt a η⁴-coordination mode, forming robust yet flexible bonds with the metal center. This configuration facilitates ligand exchange reactions, a property exploited in homogeneous catalysis. Recent studies highlight its role in hydrogenation and C-C coupling reactions, addressing the growing interest in transition-metal catalysts for pharmaceutical synthesis and polymer production. Searches for "platinum catalyst alternatives" or "efficient olefin transformation" often lead to discussions involving this compound.

In materials science, [Pt(cyclooctadiene)2] serves as a precursor for platinum nanoparticles (PtNPs) and thin films. With the rise of nanotechnology in energy storage, researchers are investigating its decomposition pathways to optimize PtNP synthesis for fuel cells and sensors. Queries like "platinum precursors for nanomaterials" or "cyclooctadiene metal complexes" reflect this trend. The compound’s air-sensitive nature necessitates handling under inert conditions, but advances in stabilization techniques—such as encapsulation in porous matrices—are expanding its practical utility.

Environmental considerations are reshaping the application landscape for CAS No. 12130-66-4. As industries seek low-waste catalytic systems, the recoverability and recyclability of platinum complexes gain attention. Innovations like supported ionic liquid phases (SILPs) integrate [Pt(cyclooctadiene)2] into continuous-flow reactors, reducing metal leaching. This aligns with searches for "sustainable platinum catalysts" and "green organometallic chemistry", topics dominating academic and industrial forums.

Looking ahead, interdisciplinary collaborations are unlocking novel uses for [Pt(cyclooctadiene)2]. In biomedicine, its derivatives show promise in targeted drug delivery systems, responding to the surge in "metal-based therapeutics" research. Meanwhile, the compound’s optical properties are being explored for OLEDs and photovoltaics, tapping into the demand for "platinum complexes in renewable energy". Such developments ensure its continued relevance in high-impact fields.

To summarize, [Pt(cyclooctadiene)2] (12130-66-4) bridges fundamental research and cutting-edge technology. Its adaptability across catalysis, nanotechnology, and energy applications underscores its value in addressing contemporary scientific challenges. By monitoring trends like "circular economy in catalysis" or "platinum recovery methods", stakeholders can further leverage this compound’s potential while adhering to evolving sustainability standards.